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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)benzaldehyde

Cat. No.: B140590

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 4-(2-Hydroxyethyl)benzaldehyde, including detailed operational and disposal plans
to foster a secure research environment.

Hazard Identification and Personal Protective
Equipment

4-(2-Hydroxyethyl)benzaldehyde is classified as a substance that can cause skin and eye
irritation.[1][2] It may also be harmful if swallowed.[3] Therefore, adherence to strict safety
protocols is mandatory.

Summary of Hazard Information
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Recommended Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling any chemical. For 4-(2-
Hydroxyethyl)benzaldehyde, the following PPE is recommended:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

o Hand Protection: Chemical-resistant, impervious gloves should be worn.[1][2] Nitrile gloves
are a suitable option.[4] A regular replacement schedule for gloves should be implemented to
prevent permeation by the chemical.[5]

o Body Protection: A lab coat or chemical-resistant coveralls should be worn to prevent skin
contact.[5][6] For tasks with a higher risk of splashing, a chemical-resistant apron may be
necessary.
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» Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection may not be required. However, if there is a risk of inhalation of vapors
or aerosols, a NIOSH-approved respirator should be used.[7][8]

Operational Plan for Safe Handling

A systematic approach to handling 4-(2-Hydroxyethyl)benzaldehyde from receipt to disposal
is crucial for minimizing risk.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible
materials such as strong oxidizing agents, strong bases, and strong reducing agents.[2] The
recommended storage temperature is between 2-8°C.[3][9]

o Keep the container tightly closed when not in use.

2. Handling and Use:

» Handle the chemical in a well-ventilated area, preferably within a chemical fume hood.
e Avoid contact with skin, eyes, and clothing.[2]

e Do not eat, drink, or smoke in the area where the chemical is handled.[10]

o Use non-sparking tools and equipment to prevent ignition sources, as the material is a
combustible liquid.[11]

e Wash hands thoroughly after handling.[1][2]
3. Spill Management:
 In case of a spill, evacuate the area and ensure adequate ventilation.

e Wear the appropriate PPE as described above.
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e Absorb the spill with an inert, non-combustible material such as vermiculite or dry sand and
place it in a suitable, labeled container for disposal.[11]

e Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

e Do not allow the spilled material to enter drains or waterways.

Disposal Plan

Proper disposal of 4-(2-Hydroxyethyl)benzaldehyde and its contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste material, including unused chemical, contaminated
absorbents, and disposable PPE, in a designated and properly labeled hazardous waste
container.

» Disposal Method: Dispose of the chemical waste through a licensed and approved waste
disposal facility.[11] Do not dispose of it down the drain.[11]

o Container Disposal: Empty containers may retain product residue and should be treated as
hazardous waste. Do not reuse empty containers.[10]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 4-(2-
Hydroxyethyl)benzaldehyde.
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Caption: Workflow for the safe handling of 4-(2-Hydroxyethyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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